Cas no 1351599-94-4 (N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide)

• Product Name: N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1351599-94-4
• Molecular Formula: C₁₈H₂₀F₃NO₄S
• Molecular Weight: 403.415914535522
• CID: 5906689
• PubChem ID: 56765490

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide Properties

Names and Identifiers

• N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-2-(4-methoxyphenyl)ethanesulfonamide
• N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide
• N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide
• F6200-2285
• 1351599-94-4
• VU0536481-1
• AKOS024538106

• InChIKey： VGKCNEGNBFJZOD-UHFFFAOYSA-N
• Inchi： 1S/C18H20F3NO4S/c1-26-16-8-2-13(3-9-16)10-11-27(24,25)22-12-17(23)14-4-6-15(7-5-14)18(19,20)21/h2-9,17,22-23H,10-12H2,1H3
• SMILES： C(S(NCC(O)C1=CC=C(C(F)(F)F)C=C1)(=O)=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 403.10651378g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 403.10651378g/mol
• Heavy Atom Count: 27
• Complexity: 534
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes